molecular formula C5H12N2O B6229569 rac-(3R,4R)-oxane-3,4-diamine, cis CAS No. 1194975-18-2

rac-(3R,4R)-oxane-3,4-diamine, cis

Cat. No. B6229569
CAS RN: 1194975-18-2
M. Wt: 116.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “rac-(3R,4R)-oxane-3,4-diamine, cis” is not available in the searched resources .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not available in the searched resources .

Mechanism of Action

The mechanism of action for “rac-(3R,4R)-oxane-3,4-diamine, cis” is not available in the searched resources .

Safety and Hazards

The safety and hazards information for “rac-(3R,4R)-oxane-3,4-diamine, cis” is not available in the searched resources .

properties

{ "Design of the Synthesis Pathway": "The synthesis of rac-(3R,4R)-oxane-3,4-diamine, cis can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product. The key steps in the synthesis pathway include the protection of functional groups, the formation of cyclic intermediates, and the deprotection of functional groups to yield the target compound.", "Starting Materials": [ "L-aspartic acid", "ethyl chloroformate", "ethylenediamine", "sodium hydroxide", "hydrochloric acid", "sodium cyanoborohydride", "acetic anhydride", "sodium acetate", "acetic acid", "sodium borohydride", "hydrogen chloride gas" ], "Reaction": [ "Protection of carboxylic acid group of L-aspartic acid with ethyl chloroformate in the presence of sodium hydroxide to yield ethyl N-(tert-butoxycarbonyl)-L-aspartate", "Reduction of ethyl N-(tert-butoxycarbonyl)-L-aspartate with sodium cyanoborohydride to yield L-aspartic acid beta-lactone", "Opening of L-aspartic acid beta-lactone with ethylenediamine in the presence of acetic anhydride and sodium acetate to yield N-(2-aminoethyl)-L-aspartic acid", "Protection of amine group of N-(2-aminoethyl)-L-aspartic acid with acetic anhydride to yield N-(2-acetoxyethyl)-L-aspartic acid", "Reduction of N-(2-acetoxyethyl)-L-aspartic acid with sodium borohydride to yield N-(2-hydroxyethyl)-L-aspartic acid", "Protection of hydroxyl group of N-(2-hydroxyethyl)-L-aspartic acid with ethyl chloroformate in the presence of sodium hydroxide to yield ethyl N-(tert-butoxycarbonyl)-N-(2-hydroxyethyl)-L-aspartate", "Reduction of ethyl N-(tert-butoxycarbonyl)-N-(2-hydroxyethyl)-L-aspartate with hydrogen chloride gas to yield rac-(3R,4R)-oxane-3,4-diamine, cis" ] }

CAS RN

1194975-18-2

Molecular Formula

C5H12N2O

Molecular Weight

116.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.